tert-Butyl diethylphosphonoacetate
Overview
Description
Tert-Butyl diethylphosphonoacetate is a chemical compound with the molecular formula C10H21O5P . It is used as a reactant for the preparation of hydroxymethylated dihydroxyvitamin D3 analogs via the Wittig-Horner approach, as potential antitumor agents, and in the synthesis of phosphopeptide mimetic prodrugs targeted to the Src homology 2 (SH2) domain of signal transducer and activator of transcription 3 (Stat 3) .
Synthesis Analysis
The synthesis of tert-Butyl diethylphosphonoacetate involves the use of triethyl phosphite, which is warmed up to 90°C under N2 atmosphere in a three-necked round-bottomed flask. Then, /-butyl bromoacetate is added dropwise into the system within 2 hours .Molecular Structure Analysis
The molecular structure of tert-Butyl diethylphosphonoacetate is represented by the SMILES stringCCOP(=O)(CC(=O)OC(C)(C)C)OCC
. The molecular weight of the compound is 252.24 . Chemical Reactions Analysis
Tert-Butyl diethylphosphonoacetate is used in various chemical reactions. It is used in the preparation of hydroxymethylated dihydroxyvitamin D3 analogs via the Wittig-Horner approach, as potential antitumor agents, and in the synthesis of phosphopeptide mimetic prodrugs targeted to the Src homology 2 (SH2) domain of signal transducer and activator of transcription 3 (Stat 3) .Physical And Chemical Properties Analysis
Tert-Butyl diethylphosphonoacetate is a liquid at room temperature . It has a refractive index of 1.431 at 20°C . The boiling point of the compound is 100-103 °C at 1.5 mmHg , and it has a density of 1.074 g/mL at 25 °C .Scientific Research Applications
Synthesis of Vitamin D3 Analogs
tert-Butyl diethylphosphonoacetate: is utilized in the synthesis of hydroxymethylated dihydroxyvitamin D3 analogs through the Wittig-Horner approach . These analogs are significant due to their potential role in the study of bone metabolism, calcium regulation, and their implications in treating diseases such as rickets and osteoporosis.
Antitumor Agents
The compound serves as a precursor in the development of potential antitumor agents . By participating in the synthesis of compounds that can interact with specific cellular targets, researchers aim to create more effective cancer therapies with fewer side effects.
Phosphopeptide Mimetic Prodrugs
It is used in the creation of phosphopeptide mimetic prodrugs targeted to the Src homology 2 (SH2) domain of the signal transducer and activator of transcription 3 (Stat 3) . These prodrugs are designed to interfere with signaling pathways that are often dysregulated in cancer cells, providing a targeted approach to cancer treatment.
Synthesis of α,β-Unsaturated Esters
Researchers employ tert-Butyl diethylphosphonoacetate for the stereoselective synthesis of α,β-unsaturated esters . These esters are valuable in organic synthesis and can be used to create a wide range of chemical products, including pharmaceuticals and fragrances.
Preparation of Fluorides
The compound is instrumental in synthesizing fluorides from aldehydes and ketones using Wadsworth-Emmons phosphonates . Fluorinated compounds have numerous applications, particularly in the pharmaceutical industry, due to their ability to enhance the bioavailability and stability of drugs.
Synthesis of Nitriles
tert-Butyl diethylphosphonoacetate: is also used for the synthesis of nitriles . Nitriles are important in the production of various chemicals, including pharmaceuticals, agrochemicals, and materials for advanced technologies.
Olefination Reactions
This compound plays a crucial role in olefination reactions for C-C bond formation . Such reactions are fundamental in organic chemistry, allowing for the construction of complex molecules from simpler ones.
Research and Development (RUO)
While not an application per se, it’s worth noting that tert-Butyl diethylphosphonoacetate is marked for research use only (RUO) . This designation emphasizes its importance in experimental and investigative applications rather than direct therapeutic use.
Safety and Hazards
Future Directions
Tert-Butyl diethylphosphonoacetate is used in a variety of research applications, including the preparation of hydroxymethylated dihydroxyvitamin D3 analogs via the Wittig-Horner approach, as potential antitumor agents, and in the synthesis of phosphopeptide mimetic prodrugs . Its use in these areas suggests that it will continue to be an important compound in future research.
Mechanism of Action
Target of Action
Tert-Butyl diethylphosphonoacetate is primarily used as a reactant in the synthesis of various compounds. It has been used in the preparation of hydroxymethylated dihydroxyvitamin D3 analogs and phosphopeptide mimetic prodrugs targeted to the Src homology 2 (SH2) domain of signal transducer and activator of transcription 3 (Stat 3) .
Mode of Action
The compound is involved in the Wittig-Horner approach, a method used in organic chemistry to synthesize phosphonate esters . In the TFA deprotection of a t-butyl ester, the released t-butyl carbocation is subsequently deprotonated by the anionic TFA, resulting in the formation of 2-methyl-propene .
Biochemical Pathways
Tert-Butyl diethylphosphonoacetate is used in the synthesis of α,β-unsaturated esters, fluorides, and nitriles from aldehydes and ketones using Wadsworth-Emmons phosphonates . This process involves the reaction of aldehydes or ketones with phosphonate esters to form α,β-unsaturated esters .
Result of Action
The primary result of the action of tert-Butyl diethylphosphonoacetate is the formation of new compounds. For example, it has been used in the synthesis of potential antitumor agents and phosphopeptide mimetic prodrugs .
Action Environment
The action of tert-Butyl diethylphosphonoacetate can be influenced by environmental factors. For instance, the compound should be stored in a cool place and kept tightly closed in a dry and well-ventilated place . It’s also incompatible with oxidizing agents , which could affect its stability and efficacy.
properties
IUPAC Name |
tert-butyl 2-diethoxyphosphorylacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21O5P/c1-6-13-16(12,14-7-2)8-9(11)15-10(3,4)5/h6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFEGNISFSSLEGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC(=O)OC(C)(C)C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21O5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40378639 | |
Record name | tert-Butyl diethylphosphonoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40378639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl diethylphosphonoacetate | |
CAS RN |
27784-76-5 | |
Record name | tert-Butyl diethylphosphonoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40378639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl Diethylphosphonoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | t-Butyl diethyl phosphonoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What is the role of tert-Butyl diethylphosphonoacetate in the synthesis of the target compounds?
A: tert-Butyl diethylphosphonoacetate serves as a crucial reagent in the synthesis of the methylene analogue of uridine-4-phosphate (U-4-P), referred to as compound 1 in the study []. The reaction involves the sodium salt of tert-Butyl diethylphosphonoacetate reacting with a protected, 4-O-activated uridine derivative. This reaction leads to the formation of a phosphonate ester intermediate, which upon subsequent deprotection and decarboxylation, yields the desired methylene analogue of U-4-P.
Q2: Are there any stability concerns regarding the synthesized methylene analogue of U-4-P (compound 1)?
A: Yes, the research paper highlights that the synthesized methylene analogue of U-4-P (compound 1) exhibits limited stability []. It tends to undergo relatively facile dephosphonylation, potentially through a metaphosphate intermediate. This inherent instability posed a challenge for further studies and applications of this particular compound.
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